Cas no 876708-05-3 (4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone)

4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone structure
876708-05-3 structure
Product Name:4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone
CAS No:876708-05-3
MF:C21H30N6O8
MW:494.498304843903
CID:6968233
PubChem ID:90722762
Update Time:2025-08-07

4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • A-D-arabinofuranosyl]-2(1H)-pyrimidinone
    • 4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-
    • 876708-05-3
    • 4-Amino-1-[4-C-azido-2,3,5-tris-O-(2-methyl-1-oxopropyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone
    • Inchi: 1S/C21H30N6O8/c1-10(2)17(28)32-9-21(25-26-23)15(34-19(30)12(5)6)14(33-18(29)11(3)4)16(35-21)27-8-7-13(22)24-20(27)31/h7-8,10-12,14-16H,9H2,1-6H3,(H2,22,24,31)/t14-,15-,16+,21+/m0/s1
    • InChI Key: VKXWOLCNTHXCLF-GXYOHSSGSA-N
    • SMILES: O1[C@H]([C@H]([C@@H]([C@]1(COC(C(C)C)=O)N=[N+]=[N-])OC(C(C)C)=O)OC(C(C)C)=O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 494.21251194Da
  • Monoisotopic Mass: 494.21251194Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 971
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 161Ų
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